N-(3-fluorophenyl)-1-(3-methylphenyl)-5-(propan-2-yl)-1H-1,2,3-triazole-4-carboxamide

• IUPAC Name: N-(3-fluorophenyl)-1-(3-methylphenyl)-5-propan-2-yltriazole-4-carboxamide
• InChI: InChI=1S/C19H19FN4O/c1-12(2)18-17(19(25)21-15-8-5-7-14(20)11-15)22-23-24(18)16-9-4-6-13(3)10-16/h4-12H,1-3H3,(H,21,25)
• InChI Key: AEVSJVLPRIVMGS-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)N2C(=C(N=N2)C(=O)NC3=CC(=CC=C3)F)C(C)C
• Molecular Formula: C19H19FN4O
• Molecular Weight: 338.4 g/mol
• CAS No.: 954321-68-7

Description

N-(3-fluorophenyl)-1-(3-methylphenyl)-5-(propan-2-yl)-1H-1,2,3-triazole-4-carboxamide is a useful research compound. Its molecular formula is C19H19FN4O and its molecular weight is 338.386. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Analysis

Research has been conducted on the synthesis and structural analysis of compounds with similar functional groups. For example, studies have explored the synthesis and antitumor activity of related compounds, focusing on their ability to inhibit proliferation in cancer cell lines (Xuechen Hao et al., 2017). Another study focused on the catalyst- and solvent-free synthesis of benzamide derivatives through microwave-assisted Fries rearrangement, highlighting a regioselective synthesis approach that could be relevant for synthesizing complex molecules including N-(3-fluorophenyl)-1-(3-methylphenyl)-5-(propan-2-yl)-1H-1,2,3-triazole-4-carboxamide (R. Moreno-Fuquen et al., 2019).

Anticancer and Analgesic Potential

Compounds with triazole and fluorophenyl groups have been investigated for their biological activities. For instance, derivatives of flurbiprofen incorporating triazole moieties have shown promising analgesic activity in vivo (Muhammad Zaheer et al., 2021). Such studies suggest potential therapeutic applications for this compound in pain management or cancer treatment.

Antimicrobial Activity

Research on triazole and fluorophenyl compounds also extends to antimicrobial activities. A study highlighted the antimicrobial screening of novel 1,2,3-triazoles tethering fluorinated triazole and lipophilic side chains, showing some compounds' promising activity against bacteria and fungi (N. Rezki et al., 2017). These findings indicate the potential of this compound for antimicrobial applications.

Enzyme Inhibition and Biological Activities

Compounds with similar structures have been explored for their enzyme inhibitory effects and other biological activities. For example, derivatives of piperazine doped with febuxostat were synthesized and evaluated for anti-TMV (Tobacco mosaic virus) and antimicrobial activities, showing significant biological efficacy (R. C. Krishna Reddy et al., 2013). This suggests that this compound could also possess similar biological activities.